N-{2-[5-(2-chlorophenyl)-2-furyl]-1-[(isopropylamino)carbonyl]vinyl}benzamide

• IUPAC Name: N-[(Z)-1-[5-(2-chlorophenyl)furan-2-yl]-3-oxo-3-(propan-2-ylamino)prop-1-en-2-yl]benzamide
• InChI: InChI=1S/C23H21ClN2O3/c1-15(2)25-23(28)20(26-22(27)16-8-4-3-5-9-16)14-17-12-13-21(29-17)18-10-6-7-11-19(18)24/h3-15H,1-2H3,(H,25,28)(H,26,27)/b20-14-
• InChI Key: YXIDWHJRNFPGMM-ZHZULCJRSA-N
• Canonical SMILES: CC(C)NC(=O)C(=CC1=CC=C(O1)C2=CC=CC=C2Cl)NC(=O)C3=CC=CC=C3
• Isomeric SMILES: CC(C)NC(=O)/C(=C/C1=CC=C(O1)C2=CC=CC=C2Cl)/NC(=O)C3=CC=CC=C3
• Molecular Formula: C23H21ClN2O3
• Molecular Weight: 408.9 g/mol

Description

N-{2-[5-(2-chlorophenyl)-2-furyl]-1-[(isopropylamino)carbonyl]vinyl}benzamide, also known as A-841720, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-{2-[5-(2-chlorophenyl)-2-furyl]-1-[(isopropylamino)carbonyl]vinyl}benzamide is not fully understood, but it has been shown to inhibit the activity of several enzymes and signaling pathways that are involved in cancer growth, inflammation, and neurodegeneration. Specifically, it has been found to inhibit the activity of phosphodiesterase 4 (PDE4), which is involved in the regulation of inflammation, and to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of oxidative stress.
Biochemical and Physiological Effects:
N-{2-[5-(2-chlorophenyl)-2-furyl]-1-[(isopropylamino)carbonyl]vinyl}benzamide has been found to have several biochemical and physiological effects, including reducing the production of pro-inflammatory cytokines, increasing the expression of antioxidant enzymes, and reducing the activity of enzymes involved in cancer growth. Additionally, it has been found to have neuroprotective effects, including reducing the production of reactive oxygen species and increasing the survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of using N-{2-[5-(2-chlorophenyl)-2-furyl]-1-[(isopropylamino)carbonyl]vinyl}benzamide in lab experiments is its specificity for PDE4 inhibition, which can help to reduce off-target effects. Additionally, its ability to activate the Nrf2 pathway can provide additional therapeutic benefits in diseases associated with oxidative stress. However, one limitation of using N-{2-[5-(2-chlorophenyl)-2-furyl]-1-[(isopropylamino)carbonyl]vinyl}benzamide is its relatively low solubility, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on N-{2-[5-(2-chlorophenyl)-2-furyl]-1-[(isopropylamino)carbonyl]vinyl}benzamide, including exploring its potential therapeutic applications in other diseases, such as cardiovascular disease and diabetes. Additionally, further studies are needed to fully elucidate its mechanism of action and to optimize its pharmacokinetic properties. Finally, the development of more potent and selective analogs of N-{2-[5-(2-chlorophenyl)-2-furyl]-1-[(isopropylamino)carbonyl]vinyl}benzamide could provide additional therapeutic options for these diseases.

Scientific Research Applications

N-{2-[5-(2-chlorophenyl)-2-furyl]-1-[(isopropylamino)carbonyl]vinyl}benzamide has been studied extensively for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to reduce inflammation in animal models of arthritis. Additionally, it has been found to have neuroprotective effects in models of Parkinson's disease and Alzheimer's disease.